Cas no 114376-47-5 (D-Proline, 1-acetyl-,methyl ester)

D-Proline, 1-acetyl-,methyl ester structure
114376-47-5 structure
Product Name:D-Proline, 1-acetyl-,methyl ester
CAS No:114376-47-5
MF:C8H13NO3
MW:171.193722486496
CID:132356
PubChem ID:7408095
Update Time:2025-04-19

D-Proline, 1-acetyl-,methyl ester Chemical and Physical Properties

Names and Identifiers

    • D-Proline, 1-acetyl-,methyl ester
    • D-Proline, 1-acetyl-, methyl ester (9CI)
    • (R,S)-1-Acetyl-pyrrolidine-2-carboxylic acid methyl ester
    • (S)-Methyl 1-acetylpyrrolidine-2-carboxylate
    • SCHEMBL14426613
    • (R)-Methyl1-acetylpyrrolidine-2-carboxylate
    • methyl (2R)-1-acetylpyrrolidine-2-carboxylate
    • 27460-51-1
    • 114376-47-5
    • (R)-Methyl 1-acetylpyrrolidine-2-carboxylate
    • Inchi: 1S/C8H13NO3/c1-6(10)9-5-3-4-7(9)8(11)12-2/h7H,3-5H2,1-2H3/t7-/m1/s1
    • InChI Key: WCIXKWOJEMZXMK-SSDOTTSWSA-N
    • SMILES: O(C)C([C@H]1CCCN1C(C)=O)=O

Computed Properties

  • Exact Mass: 171.08959
  • Monoisotopic Mass: 171.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.4
  • Topological Polar Surface Area: 46.6A^2

Experimental Properties

  • PSA: 46.61
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